Cas no 1573171-39-7 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole is a boron-containing heterocyclic compound widely used as a key intermediate in cross-coupling reactions, particularly Suzuki-Miyaura couplings. Its tetramethyl dioxaborolane moiety enhances stability and solubility, facilitating handling and storage, while the trifluoromethyl group imparts electron-withdrawing properties, improving reactivity in arylations. This compound is valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of pyrazole scaffolds is required. Its compatibility with diverse reaction conditions and high purity make it a reliable choice for constructing complex molecular architectures. Care should be taken to store it under inert conditions to preserve its boronic ester integrity.
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole structure
1573171-39-7 structure
Product Name:5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
CAS No:1573171-39-7
MF:C10H14BF3N2O2
MW:262.036572933197
MDL:MFCD18250641
CID:4606858
PubChem ID:72213448
Update Time:2025-10-29

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
    • 3-TRIFLUOROMETHYL-1H-PYRAZOLE-5-BORONIC ACID PINACOL ESTER
    • 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • YMC17139
    • AB73385
    • D74201
    • DZWGVYSZOABSCF-UHFFFAOYSA-N
    • MFCD18250641
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-2H-pyrazole
    • 1289559-51-8
    • 1573171-39-7
    • EN300-261415
    • Z2582964576
    • CS-0080491
    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
    • MDL: MFCD18250641
    • Inchi: 1S/C10H14BF3N2O2/c1-8(2)9(3,4)18-11(17-8)7-5-6(15-16-7)10(12,13)14/h5H,1-4H3,(H,15,16)
    • InChI Key: DZWGVYSZOABSCF-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(B2OC(C)(C)C(C)(C)O2)NN=1)(F)F

Computed Properties

  • Exact Mass: 262.1100423g/mol
  • Monoisotopic Mass: 262.1100423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

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5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Related Literature

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1573171-39-7)

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole, also known by its CAS number 1573171-39-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a boronic ester derivative of 3-(trifluoromethyl)-1H-pyrazole, which is known for its unique chemical properties and potential applications in various research areas.

The structure of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole features a pyrazole ring with a trifluoromethyl group at the 3-position and a tetramethyl-1,3,2-dioxaborolane moiety at the 5-position. The trifluoromethyl group imparts significant electronic and steric effects, making the compound highly reactive and useful in various synthetic transformations. The boronic ester functionality, on the other hand, is a valuable handle for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a building block in the synthesis of novel pyrazole-based inhibitors targeting specific enzymes involved in cancer pathways. The researchers found that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, highlighting the potential of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole as a valuable tool in drug discovery.

Beyond its applications in medicinal chemistry, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole has also been explored for its utility in materials science. A recent study published in Advanced Materials demonstrated the use of this compound as a precursor for the synthesis of functionalized polymers with tunable properties. The researchers showed that by incorporating 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole into polymer backbones via Suzuki-Miyaura coupling reactions, they could achieve precise control over the polymer's mechanical and thermal properties. This opens up new possibilities for the development of advanced materials with tailored functionalities.

The synthetic accessibility of 5-(tetramethyl-1,3,2-dioxborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole is another factor contributing to its widespread use. A detailed synthetic route was reported in Organic Letters in 2020, where the compound was synthesized through a series of well-established reactions starting from commercially available starting materials. The high yield and purity of the final product make it an attractive choice for both academic and industrial research settings.

In addition to its synthetic utility and potential applications in drug discovery and materials science, 5-(tetramethyl-1,3,2-dioxborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole has also been studied for its environmental impact. A recent review article published in Green Chemistry highlighted the importance of considering the environmental fate and toxicity of boronic ester derivatives during their design and synthesis. The authors noted that while these compounds are generally considered to be environmentally benign due to their rapid degradation under certain conditions, it is crucial to conduct thorough environmental risk assessments to ensure their safe use.

The versatility and unique properties of 5-(tetramethyl-1,3,2-dioxborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole have made it an indispensable tool in modern chemical research. Its ability to participate in a wide range of chemical reactions and its potential applications in various fields make it a valuable compound for both academic and industrial researchers. As new synthetic methods and applications continue to be developed, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in organic synthesis and medicinal chemistry.

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